Cas no 168001-61-4 (3,8,12,14,17-Pentahydroxypregn-5-en-20-one; (3β,12β,14β,17βOH)-form, 12-O-(3,4-Dimethyl-2E-pentenoyl), 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-cymaropyranosyl-(1→4)-β-D-cymaropyranoside])

• Product Name: 3,8,12,14,17-Pentahydroxypregn-5-en-20-one; (3β,12β,14β,17βOH)-form, 12-O-(3,4-Dimethyl-2E-pentenoyl), 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-cymaropyranosyl-(1→4)-β-D-cymaropyranoside]
• CAS No: 168001-61-4
• MF: C₆₃H₁₀₂O₂₂
• MW: 1211.47080278397
• CID: 6718335
• Update Time: 2024-03-03

3,8,12,14,17-Pentahydroxypregn-5-en-20-one; (3β,12β,14β,17βOH)-form, 12-O-(3,4-Dimethyl-2E-pentenoyl), 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-cymaropyranosyl-(1→4)-β-D-cymaropyranoside] Chemical and Physical Properties

Names and Identifiers

• 3,8,12,14,17-Pentahydroxypregn-5-en-20-one; (3β,12β,14β,17βOH)-form, 12-O-(3,4-Dimethyl-2E-pentenoyl), 3-O-[β-D-oleandropyranosyl-(1→4)-β-D-cymaropyranosyl-(1→4)-β-D-oleandropyranosyl-(1→4)-cymaropyranosyl-(1→4)-β-D-cymaropyranoside]

• Inchi： 1S/C63H102O22/c1-31(2)32(3)23-48(65)81-47-30-46-59(10)19-18-40(24-39(59)17-20-62(46,68)63(69)22-21-61(67,38(9)64)60(47,63)11)80-49-26-42(71-13)55(34(5)76-49)83-51-28-44(73-15)57(36(7)78-51)85-53-29-45(74-16)58(37(8)79-53)84-52-27-43(72-14)56(35(6)77-52)82-50-25-41(70-12)54(66)33(4)75-50/h17,23,31,33-37,40-47,49-58,66-69H,18-22,24-30H2,1-16H3
• InChI Key： FGLNOCYLKKDHMX-UHFFFAOYSA-N
• SMILES： COC1C(O)C(C)OC(OC2C(OC)CC(OC3C(OC)CC(OC4C(OC)CC(OC5C(OC)CC(OC6CC7C(C8C(CC=7)(O)C7(C(C(C(=O)C)(CC7)O)(C)C(OC(C=C(C(C)C)C)=O)C8)O)(C)CC6)OC5C)OC4C)OC3C)OC2C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides
• Natural Products and Extracts Plant Extracts Plant based Orthosia guilleminiana